Cas no 2229485-67-8 (5-(3-amino-3-methylbutyl)-2-methylphenol)

• Product Name: 5-(3-amino-3-methylbutyl)-2-methylphenol
• CAS No: 2229485-67-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6526983
• PubChem ID: 165652522
• Update Time: 2025-05-21

5-(3-amino-3-methylbutyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-3-methylbutyl)-2-methylphenol
• EN300-1798283
• 2229485-67-8

• Inchi： 1S/C12H19NO/c1-9-4-5-10(8-11(9)14)6-7-12(2,3)13/h4-5,8,14H,6-7,13H2,1-3H3
• InChI Key： UKEQPRQHHBCBAN-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)CCC(C)(C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-(3-amino-3-methylbutyl)-2-methylphenol

Introduction to 5-(3-amino-3-methylbutyl)-2-methylphenol (CAS No: 2229485-67-8)

5-(3-amino-3-methylbutyl)-2-methylphenol, identified by its CAS number 2229485-67-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of an aromatic ring substituted with a methylphenol moiety and an aliphatic chain terminated with an amino group, has garnered attention due to its potential applications in drug development and molecular recognition. The presence of both polar and non-polar functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of targeted therapies and biochemical probes.

The structural motif of 5-(3-amino-3-methylbutyl)-2-methylphenol is characterized by a phenolic hydroxyl group at the 2-position of the aromatic ring, coupled with a branched aliphatic side chain that includes an amino functionality. This configuration imparts distinct physicochemical properties, such as solubility characteristics and reactivity profiles, which are critical for its utility in medicinal chemistry. The compound’s ability to participate in hydrogen bonding, both as a hydrogen bond donor via the amino group and as a hydrogen bond acceptor through the hydroxyl group, enhances its potential as a scaffold for designing bioactive molecules.

In recent years, the exploration of novel phenolic derivatives has been extensively studied for their pharmacological properties. Specifically, methylphenols have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and antimicrobial applications. The structural diversity offered by compounds like 5-(3-amino-3-methylbutyl)-2-methylphenol allows for fine-tuning of biological activity through modifications at different positions of the molecule. For instance, the introduction of additional substituents or derivatization of the aliphatic chain could lead to enhanced binding affinity or altered metabolic stability.

One of the most compelling aspects of 5-(3-amino-3-methylbutyl)-2-methylphenol is its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged similar scaffolds to develop molecules with targeted interactions against specific biological pathways. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interact with cellular receptors. The flexibility provided by the amino-3-methylbutyl side chain allows for conformational adjustments that can optimize binding interactions within biological systems.

The chemical synthesis of 5-(3-amino-3-methylbutyl)-2-methylphenol involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key steps typically include Friedel-Crafts alkylation to introduce the methylphenol core, followed by nucleophilic substitution or reduction reactions to install the amino-substituted aliphatic chain. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and purities. Such improvements are crucial for ensuring that downstream applications, particularly in pharmaceutical research, can be conducted efficiently without compromising on quality.

From a computational chemistry perspective, 5-(3-amino-3-methylbutyl)-2-methylphenol has been subjected to molecular modeling studies to predict its behavior in biological environments. Quantum mechanical calculations have provided insights into its electronic structure and potential interactions with biomolecules. These studies often reveal key pharmacophoric features that can guide medicinal chemists in designing analogs with improved efficacy or reduced toxicity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The pharmacological evaluation of 5-(3-amino-3-methylbutyl)-2-methylphenol has yielded intriguing results that underscore its therapeutic potential. In vitro assays have demonstrated its ability to interact with various targets, including kinases and transcription factors relevant to inflammatory diseases. Additionally, preliminary in vivo studies suggest that this compound exhibits modulatory effects on immune responses without significant off-target effects. Such findings position it as a promising candidate for further development into novel therapeutic agents.

The future directions for research involving 5-(3-amino-3-methylbutyl)-2-methylphenol are multifaceted. One area of focus is exploring its role as a building block for drug candidates targeting neurological disorders. The compound’s ability to cross the blood-brain barrier combined with its interaction potential makes it an attractive scaffold for designing neuroactive molecules. Furthermore, green chemistry approaches are being explored to optimize synthetic methodologies, ensuring sustainability in large-scale production.

In conclusion,5-(3-amino-3-methylbutyl)-2-methylphenol (CAS No: 2229485-67-8) represents a fascinating molecule with broad applicability in pharmaceutical research and development. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while advancements in synthetic chemistry continue to enhance access to this compound and its derivatives. As our understanding of molecular interactions evolves, compounds like this will undoubtedly play a pivotal role in shaping next-generation therapeutics.